Ethyl Difluoro-(3-fluoro-4-methoxyphenyl)acetate

• IUPAC Name: ethyl 2,2-difluoro-2-(3-fluoro-4-methoxyphenyl)acetate
• InChI: InChI=1S/C11H11F3O3/c1-3-17-10(15)11(13,14)7-4-5-9(16-2)8(12)6-7/h4-6H,3H2,1-2H3
• InChI Key: RLGRYXBKWHWYTM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=CC(=C(C=C1)OC)F)(F)F
• Molecular Formula: C11H11F3O3
• Molecular Weight: 248.20 g/mol

Description

Synthesis Analysis

The synthesis of Ethyl Difluoro-(3-fluoro-4-methoxyphenyl)acetate involves the reaction of appropriate starting materials. Detailed synthetic pathways and reaction conditions can be found in relevant literature.

Scientific Research Applications

Novel Synthetic Routes and Chemical Transformations

• Research has demonstrated the use of difluoro(trimethylsilyl)acetamides as precursors for the synthesis of 3,3-Difluoroazetidinones, showcasing an alternative route to these compounds which could be relevant in pharmaceutical chemistry. This method involves the electrochemical silylation of chlorodifluoroacetamides, leading to precursors that, upon condensation with carbonyl compounds, yield 2,2-difluoro-3-hydroxyacetamides. These compounds have been further converted to 3,3-difluoroazetidinones, illustrating a novel synthetic pathway that could be applicable to derivatives of Ethyl Difluoro-(3-fluoro-4-methoxyphenyl)acetate (Bordeau et al., 2006).

Fluorination Reactions and Applications

• The synthesis of fluorinated compounds, such as 3,3-Difluoro-GABA, through the addition reactions of perfluoroalkyl radicals to alkenes has been explored. Ethyl/methyl 2-bromo-2,2-difluoroacetate and related compounds have been used in radical additions to vinyl ethers, showcasing a methodology that could be extended to the functionalization of this compound for the synthesis of fluorinated analogs of bioactive molecules (Kondratov et al., 2015).

Electrochemical Fluorinations

• Anodic fluorodesulfurization in ionic liquids has been investigated, demonstrating a method to achieve monofluorinated products from phenylthio compounds. This technique highlights the potential for selective fluorination reactions that could be applicable to the functionalization of this compound, offering a pathway to diverse fluorinated organic molecules (Hasegawa & Fuchigami, 2004).